Cas no 2228824-79-9 (2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2228824-79-9
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 5879891
• PubChem ID: 165630448
• Update Time: 2025-10-28

2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol
• EN300-1954326
• 2228824-79-9

• Inchi： 1S/C10H12F2O2/c1-7-3-4-8(9(5-7)14-2)10(11,12)6-13/h3-5,13H,6H2,1-2H3
• InChI Key： YXXNCQJPVBJFER-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(C)=CC=1OC)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol

Introduction to 2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2228824-79-9)

2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol, identified by its CAS number 2228824-79-9, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural motif of this compound, featuring a difluoro-substituted ethyl group attached to a methoxy-4-methylphenyl ring, positions it as a promising scaffold for the development of novel therapeutic agents.

The significance of fluorinated compounds in drug discovery cannot be overstated. Fluorine atoms, when incorporated into molecular structures, can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of pharmaceuticals. In particular, the electron-withdrawing nature of fluorine atoms can lead to changes in the electronic distribution within a molecule, thereby affecting its reactivity and interactions with biological systems. The presence of two fluorine atoms in 2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol further amplifies these effects, making it an intriguing candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of fluorinated compounds with greater accuracy. Studies have demonstrated that the fluorine-substituted aromatic alcohols can exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the potential of fluorinated alcohols as inhibitors of kinases and other enzyme families relevant to cancer and inflammatory diseases.

The methoxy-4-methylphenyl moiety in CAS No. 2228824-79-9 adds another layer of complexity to its pharmacological profile. This aromatic ring system is known to participate in hydrophobic interactions and π-stacking interactions with biological targets, which can contribute to improved binding affinity. Additionally, the methoxy group can serve as a site for further functionalization, allowing for the synthesis of derivatives with tailored properties. The combination of these structural features makes 2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol a versatile scaffold for medicinal chemists.

In vitro studies have begun to elucidate the pharmacological potential of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors, although further research is needed to fully characterize its mechanism of action. The fluorine atoms are expected to play a crucial role in modulating interactions with biological targets, potentially leading to enhanced efficacy compared to non-fluorinated analogs.

The synthesis of CAS No. 2228824-79-9 presents unique challenges due to the presence of sensitive functional groups. Advanced synthetic methodologies are required to introduce the fluorine atoms at the desired positions while maintaining regioselectivity and minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations are often employed in these synthetic routes. The development of efficient synthetic protocols is essential for scaling up production and conducting further preclinical studies.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for compounds intended for preclinical or clinical use. The synthesis and purification of CAS No. 2228824-79-9 must adhere to stringent quality control measures to guarantee consistency and safety in subsequent research applications.

The future prospects for 2,2-difluoro-2-(2-methoxy-4-methylphenyl)ethan-1-ol are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process by leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design.

In conclusion,CAS No. 2228824-79-9 represents a significant advancement in the development of fluorinated pharmaceuticals. Its unique structural features and potential biological activity position it as a valuable tool for medicinal chemists seeking novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,this compound is poised to make meaningful contributions to drug discovery efforts across multiple therapeutic areas.